Cas no 103-95-7 (Cyclamen aldehyde)

• Product Name: Cyclamen aldehyde
• CAS No: 103-95-7
• MF: C₁₃H₁₈O
• MW: 190.281424045563
• MDL: MFCD00024160
• CID: 81849
• PubChem ID: 87571730
• Update Time: 2025-10-28

Cyclamen aldehyde Chemical and Physical Properties

Names and Identifiers

• 3-p-cumenyl-2-methylpropionaldehyde
• 2-Methyl-3-(para-isopropyl phenyl)propionaldehyde
• 3-(4-ISOPROPYLPHENYL)ISOBUTYRALDEHYDE
• Aldehyde b
• Alpha-methyl-p-isopropyl hydrocinnamaldehyde
• Alpha-methyl-p-isopropylphenylpropanaldehyde
• Cyclamen aldehyde
• 4-Isopropyl-Alpha-Methylhydrocinnamaldehyde
• 2-Methyl-3-(p-isopropylphenyl)propionaldehyde (Cyclamal)
• Cyclamal
• 4-Isopropyl-α-methylhydrocinnamaldehyde
• 3-p-
• FEMA 2743
• 3-p-cumenyl-2
• 3-p-cumenyl-2-
• CYCLAMON ALDEHYDE EXTRA
• Rabbit ears grass aldehyde
• aldehydeb

• MDL： MFCD00024160
• Inchi： 1S/C13H18O/c1-10(2)13-6-4-12(5-7-13)8-11(3)9-14/h4-7,9-11H,8H2,1-3H3
• InChI Key： ZFNVDHOSLNRHNN-UHFFFAOYSA-N
• SMILES： CC(C=O)CC1C=CC(C(C)C)=CC=1

Computed Properties

• Exact Mass: 190.13600
• Monoisotopic Mass: 190.135765
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 14
• Rotatable Bond Count: 4
• Complexity: 166
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: 2
• XLogP3: 3.3
• Topological Polar Surface Area: 17.1

Experimental Properties

• Color/Form: Colorless to yellowish crystals
• Density: 0.95 g/mL at 25 °C(lit.)
• Boiling Point: 270°C(lit.)
• Flash Point: 228 °F
• Refractive Index: n20/D 1.505(lit.)
• PSA: 17.07000
• LogP: 3.18750
• FEMA: 2743 | 2-METHYL-3-(P-ISOPROPYLPHENYL)PROPIONALDEHYDE
• Solubility: Soluble in ethanol (1ml in 3ml of 80% ethanol) and most oils, insoluble in glycerol and water, and almost insoluble in propylene glycol.

Cyclamen aldehyde Security Information

• Prompt：warning
• Hazard Statement： H303-H316-H320
• Warning Statement： P264-P305+P351+P338+P337+P313-P312-P332+P313
• WGK Germany：2
• Hazard Category Code： 38
• Safety Instruction： S26-S36
• RTECS：MW4900000
• Hazardous Material Identification：
• Safety Term：S26-S36
• Risk Phrases：R38

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Prenol lipids Aromatic monoterpenoids
• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Prenol lipids Monoterpenoids Aromatic monoterpenoids
• Natural Products and Extracts Flavors and Fragrances Essential Oils
• Solvents and Organic Chemicals Organic Compounds Aldehyde/Ketone
• Natural Products and Extracts Flavors and Fragrances
• Pharmaceutical and Biochemical Products Pharmaceutical Active Ingredients

Additional information on Cyclamen aldehyde

Cyclamen Aldehyde: A Comprehensive Overview

Cyclamen aldehyde, also known by its CAS number 103-95-7, is a naturally occurring compound that has garnered significant attention in various fields, including fragrance development, flavor chemistry, and natural product research. This compound is a type of aldehyde, which is a class of organic compounds characterized by the presence of a carbonyl group (C=O) at the end of a carbon chain. Cyclamen aldehyde is particularly notable for its unique floral aroma, which makes it highly valuable in the creation of perfumes and other aromatic products.

The chemical structure of Cyclamen aldehyde plays a crucial role in its aromatic properties. It consists of a straight-chain aliphatic structure with a terminal aldehyde group and several branching points that contribute to its complex fragrance profile. Recent studies have highlighted the importance of understanding the stereochemistry and molecular interactions of Cyclamen aldehyde to better harness its potential in various applications. For instance, researchers have explored the use of Cyclamen aldehyde in creating eco-friendly fragrances that are both sustainable and effective.

One of the most exciting developments in the study of Cyclamen aldehyde involves its biosynthesis pathways. Scientists have identified key enzymes and metabolic routes responsible for its production in natural sources, such as certain species of cyclamen plants. This knowledge has opened up new avenues for biotechnological production methods, which could potentially reduce reliance on synthetic alternatives and promote more sustainable practices in fragrance manufacturing.

In terms of applications, Cyclamen aldehyde is widely used in the cosmetics industry due to its ability to impart a delicate floral scent to products like lotions, soaps, and perfumes. Its versatility also extends to the food industry, where it is employed as a flavor enhancer in confectionery and beverages. Recent advancements have seen Cyclamen aldehyde being integrated into innovative product formulations that cater to niche markets, such as organic and natural beauty products.

Another area where Cyclamen aldehyde has shown promise is in therapeutic applications. Preliminary research suggests that this compound may possess anti-inflammatory and antioxidant properties, making it a potential candidate for use in skincare products or even pharmaceuticals. However, further studies are needed to fully understand its bioactivity and safety profile before it can be widely adopted in these fields.

From an environmental perspective, the production and use of Cyclamen aldehyde have been scrutinized for their ecological impact. Efforts are underway to develop greener synthesis methods that minimize waste and reduce energy consumption. For example, researchers are exploring enzymatic catalysis and microbial fermentation as sustainable alternatives to traditional chemical synthesis techniques.

In conclusion, Cyclamen aldehyde (CAS No. 103-95-7) is a multifaceted compound with a wide range of applications across industries. Its unique aromatic properties, coupled with ongoing advancements in its production and utilization, position it as an important ingredient in modern fragrance and flavor formulations. As research continues to uncover new insights into its chemistry and biology, Cyclamen aldehyde is poised to play an even greater role in shaping the future of natural product innovation.